S-phenyl thiocinnamate

• Molecular Formula: C15H12OS
• Molecular Weight: 240.3 g/mol
• IUPAC Name: S-phenyl 3-phenylprop-2-enethioate
• InChI: InChI=1S/C15H12OS/c16-15(17-14-9-5-2-6-10-14)12-11-13-7-3-1-4-8-13/h1-12H
• InChI Key: XSLKASMCZXXRNL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)SC2=CC=CC=C2

Description

S-phenyl thiocinnamate is a useful research compound. Its molecular formula is C15H12OS and its molecular weight is 240.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of cinnamoyl chloride (14.6 g, 87.68 mmol) in dichloromethane (100 mL) was added to a solution of thiophenol (9.55 g, 86.68 mmol) and pyridine (7 mL) in dichloromethane (150 mL) in an ice-water bath. After 18 hours at room temperature, the reaction mixture was washed with dilute hydrochloric acid (100 mL, 1N), brine (100 mL), dried (MgSO4) and was concentrated to afford 19.0 g (91%) of the desired thioester as a crystalline solid.